![molecular formula C23H24N2O3S B2381294 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide CAS No. 882080-42-4](/img/structure/B2381294.png)
2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide
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Description
2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H24N2O3S and its molecular weight is 408.52. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
The compound 2-({4-[(2-hydroxybenzyl)amino]phenyl}sulfanyl)-N-(2-methoxy-5-methylphenyl)acetamide, due to its structural complexity, may share similarities with heterocyclic compounds evaluated for various pharmacological potentials. In a study on heterocyclic derivatives, compounds were assessed for their computational and pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The study highlights the potential of such compounds in therapeutic applications, suggesting possible research avenues for the compound (Faheem, 2018).
Photodynamic Therapy Application
The compound's structure suggests potential utility in photodynamic therapy, similar to derivatives of phthalocyanine studied for their high singlet oxygen quantum yield. These compounds exhibit remarkable potential as Type II photosensitizers for cancer treatment in photodynamic therapy, emphasizing the importance of such chemical structures in medical research (Pişkin, Canpolat, & Öztürk, 2020).
Antioxidant Activity and Molecular Interactions
Research on pyrazole-acetamide derivatives, including structural analyses through spectroscopy and crystallography, revealed significant antioxidant activities. These studies provide insights into the compound's potential interactions and effects at the molecular level, suggesting its relevance in antioxidant research and the design of molecules with beneficial health effects (Chkirate et al., 2019).
Synthesis and Reactivity Studies
Studies on the synthesis and reactivity of related compounds, such as 1,2,4-triazole derivatives, offer insights into possible synthetic pathways and chemical properties of the compound . Understanding these reactions can aid in the development of new materials and drugs by exploring the compound's potential applications in various fields (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).
properties
IUPAC Name |
2-[4-[(2-hydroxyphenyl)methylamino]phenyl]sulfanyl-N-(2-methoxy-5-methylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3S/c1-16-7-12-22(28-2)20(13-16)25-23(27)15-29-19-10-8-18(9-11-19)24-14-17-5-3-4-6-21(17)26/h3-13,24,26H,14-15H2,1-2H3,(H,25,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAWSQMBJFZGNAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)CSC2=CC=C(C=C2)NCC3=CC=CC=C3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.